Cas no 2228747-80-4 (3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228747-80-4
• MF: C₈H₉BrO₄
• MW: 249.058662176132
• CID: 5846675
• PubChem ID: 165710962
• Update Time: 2025-06-08

3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid
• 2228747-80-4
• EN300-1917492

• Inchi： 1S/C8H9BrO4/c1-8(12,7(10)11)3-6-2-5(9)4-13-6/h2,4,12H,3H2,1H3,(H,10,11)
• InChI Key： BTRXBTPFORGGIT-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 247.96842g/mol
• Monoisotopic Mass: 247.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid

3-(4-Bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid: A Comprehensive Overview

CAS No. 2228747-80-4, 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid, is a versatile organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its brominated furan ring and a hydroxy-methylpropanoic acid moiety, which confer it with a range of interesting properties and reactivity profiles.

The brominated furan ring in 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid is a key structural element that contributes to its reactivity and functional versatility. Furan rings are known for their aromaticity and stability, making them valuable building blocks in the synthesis of complex organic molecules. The presence of the bromine atom on the furan ring provides a reactive site for various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial in the development of new materials and pharmaceuticals.

The hydroxy-methylpropanoic acid moiety in this compound adds another layer of complexity and functionality. The hydroxyl group can participate in hydrogen bonding, which is important for molecular recognition and interactions in biological systems. Additionally, the carboxylic acid group can be easily functionalized through esterification, amide formation, or other derivatization reactions, making it a valuable handle for further chemical modifications.

Recent research has highlighted the potential of 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid in various applications. In medicinal chemistry, this compound has been explored as a scaffold for the development of new drugs. Its structural features make it an attractive candidate for designing molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The ability to fine-tune the structure through chemical modifications allows researchers to optimize these properties for therapeutic applications.

In materials science, 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid has been investigated as a building block for the synthesis of functional polymers and supramolecular assemblies. The combination of the brominated furan ring and the hydroxy-methylpropanoic acid moiety provides a versatile platform for creating materials with tailored properties. For example, these materials can be designed to have specific optical, electronic, or mechanical characteristics, making them suitable for applications in sensors, electronics, and biomedical devices.

The synthesis of 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach is to start with a commercially available furan derivative and introduce the bromine atom through electrophilic bromination. Subsequent steps may include the formation of the hydroxymethyl group via reduction and oxidation reactions, followed by carboxylation to introduce the carboxylic acid functionality. Advances in catalytic methods and green chemistry have made these synthetic routes more efficient and environmentally friendly.

The characterization of 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be used to determine the three-dimensional arrangement of atoms within the molecule, which is crucial for understanding its physical and chemical properties.

In conclusion, 3-(4-bromofuran-2-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228747-80-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing new drugs and functional materials. Ongoing research continues to uncover new applications and optimize its properties through advanced synthetic techniques and characterization methods.